2-{2-[(4-chlorophenyl)sulfonyl]ethyl}-1,3-benzoxazole

• IUPAC Name: 2-[2-(4-chlorophenyl)sulfonylethyl]-1,3-benzoxazole
• InChI: InChI=1S/C15H12ClNO3S/c16-11-5-7-12(8-6-11)21(18,19)10-9-15-17-13-3-1-2-4-14(13)20-15/h1-8H,9-10H2
• InChI Key: ORDNEILHYNVPEG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)CCS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H12ClNO3S
• Molecular Weight: 321.8 g/mol

Description

Synthesis Analysis

Benzoxazole, a resourceful and important member of the heteroarenes, has been extensively used as a starting material for different mechanistic approaches in drug discovery. A variety of well-organized synthetic methodologies for benzoxazole using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts have been summarized. For instance, the 2,4,6-trihydroxy benzoic acid-catalyzed synthesis of 2-phenyl benzoxazole from the oxidative coupling of 2-aminophenol and benzylamine under an O2 atmosphere was explained by Kumazawa and colleagues.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string O=C(N1CCS(C(C=C2)=CC=C2Cl)(=O)=O)C(C=CC=C3)=C3C1=O. This indicates that it is a bicyclic planar molecule.

Chemical Reactions Analysis

Benzoxazole has been extensively used as a starting material for different mechanistic approaches in drug discovery. There has been a large upsurge in the synthesis of benzoxazole via different pathways.